Cas no 914299-55-1 (5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole)

5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole structure

914299-55-1 structure

Product Name:5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole

CAS No:914299-55-1

MF:C₁₂H₁₄ClN₃O

MW:251.712061405182

MDL:MFCD19377853

CID:3031907

PubChem ID:59535450

Update Time:2024-10-26

5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 5-CHLORO-2-(1,4-DIAZEPAN-1-YL)BENZO[D]OXAZOLE
- 5-chloro-2-(1,4-diazepan-1-yl)-1,3-benzoxazole
- Benzoxazole, 5-chloro-2-(hexahydro-1H-1,4-diazepin-1-yl)-
- 5-chloro-2-[1,4]diazepan-1-yl-benzooxazole
- 5-Chloro-2-(hexahydro-1H-1,4-diazepin-1-yl)benzoxazole (ACI)
- 5-Chloro-2-(1,4-diazepan-1-yl)benzoxazole
- 5-Chloro-2-(hexahydro-1H-1,4-diazepin-1-yl)benzoxazole
- SCHEMBL3082150
- AS-30952
- CS-D0166
- AKOS022471482
- MFCD19377853
- DTXSID001209338
- 914299-55-1
- RVSWRFIZLFJNRM-UHFFFAOYSA-N
- 5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole
- MDL： MFCD19377853
- Inchi： 1S/C12H14ClN3O/c13-9-2-3-11-10(8-9)15-12(17-11)16-6-1-4-14-5-7-16/h2-3,8,14H,1,4-7H2
- InChI Key： RVSWRFIZLFJNRM-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(N1CCNCCC1)O2

Computed Properties

Exact Mass: 251.0825398g/mol
Monoisotopic Mass: 251.0825398g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 41.3

5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole Security Information

Storage Condition：(BD448138)

5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB450680-100 mg	5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole; .	914299-55-1		100MG	€1,043.30	2023-07-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09888-1g	5-CHLORO-2-(1,4-DIAZEPAN-1-YL)BENZO[D]OXAZOLE	914299-55-1	95%	1g	$700	2023-09-07
Chemenu	CM285921-1g	5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole	914299-55-1	97%	1g	$436	2024-07-20
eNovation Chemicals LLC	D771616-100mg	5-CHLORO-2-(1,4-DIAZEPAN-1-YL)BENZO[D]OXAZOLE	914299-55-1	95%	100mg	$1080	2024-06-06
eNovation Chemicals LLC	D771616-250mg	5-CHLORO-2-(1,4-DIAZEPAN-1-YL)BENZO[D]OXAZOLE	914299-55-1	95%	250mg	$2575	2024-06-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09888-5g	5-CHLORO-2-(1,4-DIAZEPAN-1-YL)BENZO[D]OXAZOLE	914299-55-1	95%	5g	$2050	2023-09-07
abcr	AB450680-100mg	5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole; .	914299-55-1		100mg	€1059.50	2025-04-15
1PlusChem	1P00GURC-100mg	5-CHLORO-2-(1,4-DIAZEPAN-1-YL)BENZO[D]OXAZOLE	914299-55-1	95%	100mg	$752.00	2025-02-27
1PlusChem	1P00GURC-250mg	5-CHLORO-2-(1,4-DIAZEPAN-1-YL)BENZO[D]OXAZOLE	914299-55-1	95%	250mg	$1816.00	2025-02-27
A2B Chem LLC	AH85560-100mg	5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole	914299-55-1	95%	100mg	$650.00	2024-07-18

5-Chloro-2-(1,4-diazepan-1-yl)benzo[d]oxazole Production Method

Production Method 1

914299-55-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 11

Reference

: Structure-based development of a subtype-selective orexin 1 receptor antagonist

Hellmann, Jan ; et al, Proceedings of the National Academy of Sciences of the United States of America, 2020, 117(30), 18059-18067

Production Method 2

17200-29-2

112275-50-0

914299-55-1

Reaction Conditions

1.1 Reagents: Acetic acid Catalysts: Cupric acetate Solvents: Acetonitrile ; 69 h, 80 °C
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; pH 11

Reference

: Structure-based development of a subtype-selective orexin 1 receptor antagonist

Hellmann, Jan ; et al, Proceedings of the National Academy of Sciences of the United States of America, 2020, 117(30), 18059-18067

Production Method 3

914299-55-1

Reaction Conditions

1.1 Solvents: Triethyl orthoformate ; 1.5 h, 160 °C
2.1 Reagents: Acetic acid Catalysts: Cupric acetate Solvents: Acetonitrile ; 69 h, 80 °C
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, rt
3.2 Reagents: Sodium hydroxide Solvents: Water ; pH 11

Reference

: Structure-based development of a subtype-selective orexin 1 receptor antagonist

Hellmann, Jan ; et al, Proceedings of the National Academy of Sciences of the United States of America, 2020, 117(30), 18059-18067